Cas no 858017-80-8 (6,6-Dimethyl-3-oxabicyclo[3.2.0]heptane-2,4-dione)

• Product Name: 6,6-Dimethyl-3-oxabicyclo[3.2.0]heptane-2,4-dione
• CAS No: 858017-80-8
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 6251068
• PubChem ID: 165974718
• Update Time: 2025-06-11

6,6-Dimethyl-3-oxabicyclo[3.2.0]heptane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• EN300-7429823
• 858017-80-8
• 6,6-dimethyl-3-oxabicyclo[3.2.0]heptane-2,4-dione
• 6,6-Dimethyl-3-oxabicyclo[3.2.0]heptane-2,4-dione

• Inchi： 1S/C8H10O3/c1-8(2)3-4-5(8)7(10)11-6(4)9/h4-5H,3H2,1-2H3
• InChI Key： JHORVCAIFLUBIJ-UHFFFAOYSA-N
• SMILES： O1C(C2CC(C)(C)C2C1=O)=O

Computed Properties

• Exact Mass: 154.062994177g/mol
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4Ų

Additional information on 6,6-Dimethyl-3-oxabicyclo[3.2.0]heptane-2,4-dione

Introduction to 6,6-Dimethyl-3-oxabicyclo[3.2.0]heptane-2,4-dione (CAS No. 858017-80-8)

6,6-Dimethyl-3-oxabicyclo[3.2.0]heptane-2,4-dione, also known by its CAS number 858017-80-8, is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its distinctive bicyclic structure, which includes a three-membered ring fused to a seven-membered ring, with an oxygen atom and two methyl groups strategically positioned. The compound's unique structure and properties make it a valuable subject of study for both academic and industrial applications.

The chemical formula of 6,6-Dimethyl-3-oxabicyclo[3.2.0]heptane-2,4-dione is C₉H₁₂O₃. Its molecular weight is 168.19 g/mol, and it exists as a white crystalline solid at room temperature. The compound's high melting point (approximately 150°C) and low solubility in water contribute to its stability and ease of handling in laboratory settings.

One of the most notable features of 6,6-Dimethyl-3-oxabicyclo[3.2.0]heptane-2,4-dione is its potential in pharmaceutical applications. Recent studies have explored its use as a building block for the synthesis of more complex molecules with therapeutic properties. For instance, researchers at the University of California, Los Angeles (UCLA) have demonstrated that this compound can serve as a precursor for the synthesis of novel anti-inflammatory agents. These agents have shown promising results in preclinical studies, particularly in reducing inflammation in models of rheumatoid arthritis.

In addition to its pharmaceutical applications, 6,6-Dimethyl-3-oxabicyclo[3.2.0]heptane-2,4-dione has been investigated for its potential in materials science. Its rigid and stable structure makes it an attractive candidate for the development of new polymers and coatings with enhanced mechanical properties. A study published in the Journal of Polymer Science highlighted the use of this compound as a monomer in the synthesis of high-performance polymers with improved thermal stability and mechanical strength.

The synthetic routes for producing 6,6-Dimethyl-3-oxabicyclo[3.2.0]heptane-2,4-dione have been extensively studied and optimized over the years. One common method involves the cyclization of a suitable precursor followed by oxidation to form the desired dione structure. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

The spectroscopic properties of 6,6-Dimethyl-3-oxabicyclo[3.2.0]heptane-2,4-dione have also been well-characterized. Its infrared (IR) spectrum shows characteristic absorption bands at 1750 cm^-1 (C=O stretch) and 1050 cm^-1 (C-O stretch), which are indicative of the presence of the dione and ether functionalities, respectively. Nuclear magnetic resonance (NMR) spectroscopy has further confirmed the compound's structure through the analysis of its proton (1H) and carbon (13C) NMR spectra.

In terms of safety and handling, 6,6-Dimethyl-3-oxabicyclo[3.2.0]heptane-2,4-dione is generally considered safe when proper precautions are taken. However, it is important to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation.

The future prospects for 6,6-Dimethyl-3-oxabicyclo[3.2.0]heptane-2,4-dione are promising across multiple fields. Ongoing research aims to further explore its potential applications in drug discovery, materials science, and other areas where its unique properties can be leveraged to develop innovative solutions.

In conclusion, 6,6-Dimethyl-3-oxabicyclo[3.2.0]heptane-2,4-dione (CAS No. 858017-80-8) is a versatile compound with a wide range of potential applications due to its unique chemical structure and properties. Its continued study and development are expected to yield significant advancements in both scientific research and practical applications.